Ethyl 3,5-diaminobenzoate
Overview
Description
Ethyl 3,5-diaminobenzoate, also known as 3,5-Diamino benzoic acid ethyl ester, is a compound with the molecular formula C9H12N2O2 and a molecular weight of 180.21 . It is a solid substance .
Molecular Structure Analysis
The InChI code for Ethyl 3,5-diaminobenzoate is1S/C9H12N2O2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2,10-11H2,1H3 . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
Ethyl 3,5-diaminobenzoate is a solid substance . It should be stored in a dark place, sealed in dry, at room temperature .Scientific Research Applications
Electronics: Nonvolatile Memory Storage
Ethyl 3,5-diaminobenzoate has been utilized in the synthesis of functional polyimide films that exhibit electrical bistability . These films can switch between an insulating state and a conducting state, making them suitable for flash memory applications. The compound serves as an electron donor in the material, contributing to its memory-storage properties.
Material Science: Thermal Stability Enhancement
The thermal stability of materials is crucial for various applications. Ethyl 3,5-diaminobenzoate-based polyimide films demonstrate good thermal stability up to 400°C . This property is essential for materials used in high-temperature environments, such as aerospace or automotive industries.
Pharmaceuticals: Drug Design and Delivery
While specific applications in drug design and delivery for Ethyl 3,5-diaminobenzoate are not detailed in the search results, the compound’s structure suggests potential in medicinal chemistry. Its physicochemical properties, such as high gastrointestinal absorption and low skin permeation, indicate its suitability for oral drug formulations .
Chemical Synthesis: Intermediate for Complex Molecules
Ethyl 3,5-diaminobenzoate can act as an intermediate in the synthesis of more complex molecules. Its reactive amine groups make it a versatile building block for creating a variety of chemical compounds, which can be further used in research and industrial processes .
Computational Chemistry: Molecular Simulations
The compound’s characteristics are conducive to molecular simulations, which are pivotal in understanding the behavior of molecules in different environments. Programs like Amber and GROMACS can use Ethyl 3,5-diaminobenzoate for simulations to predict interactions and stability .
Analytical Chemistry: Spectroscopy and Chromatography
Ethyl 3,5-diaminobenzoate may be used as a standard or reagent in analytical techniques such as NMR, HPLC, LC-MS, and UPLC. These methods rely on compounds with well-defined properties for calibration and analysis of complex mixtures .
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 3,5-diaminobenzoate is a monoacid with a reactive functional group . It forms stable linkages with other molecules . .
Mode of Action
It is known that ethyl 3,5-diaminobenzoate forms stable linkages with other molecules , which suggests that it may interact with its targets through these linkages.
Pharmacokinetics
It is known that the compound is soluble in organic solvents , which may influence its absorption and distribution in the body.
Result of Action
It has been used as a diagnostic tool for the identification of rhesus monkeys , suggesting that it may have specific effects at the molecular or cellular level in this context.
Action Environment
It is recommended to store the compound in a dark place, sealed in dry, at room temperature , suggesting that light, moisture, and temperature may affect its stability.
properties
IUPAC Name |
ethyl 3,5-diaminobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2,10-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDLVQOMJOKNXSL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC(=C1)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80173140 |
Source
|
| Record name | Ethyl 3,5-diaminobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80173140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3,5-diaminobenzoate | |
CAS RN |
1949-51-5 |
Source
|
| Record name | Benzoic acid, 3,5-diamino-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1949-51-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 3,5-diaminobenzoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001949515 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl 3,5-diaminobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80173140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 3,5-diaminobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.148 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes ethyl 3,5-diaminobenzoate a suitable monomer for polyimide synthesis?
A1: Ethyl 3,5-diaminobenzoate readily reacts with dianhydrides, like cyclobutane-1,2,3,4-tetracarboxylic dianhydride, to form polyamic acids, the precursors to polyimides. This reaction is well-established and can be controlled to achieve desired molecular weights. [, , , ]
Q2: Can aqueous alkaline solutions be used to develop photosensitive polyimides based on ethyl 3,5-diaminobenzoate?
A2: Yes, a key advantage of incorporating ethyl 3,5-diaminobenzoate is its ability to impart aqueous alkali developability to the resulting polyimide precursors. This is particularly beneficial for microelectronic applications where organic solvents can be detrimental. [, , ]
Q3: Can the photosensitivity of polyamic acids based on ethyl 3,5-diaminobenzoate be tailored?
A3: Yes, incorporating photofunctional groups, like methacryloyloxy groups, into the polyamic acid structure through monomers like 2′-(methacryloyloxy)ethyl 3,5-diaminobenzoate enables the creation of photosensitive polyimides. The photosensitivity can be further tuned by adjusting the type and concentration of photoinitiators used during processing. [, , , , ]
Q4: Beyond microelectronics, are there other applications for polyamides synthesized using ethyl 3,5-diaminobenzoate?
A4: While the provided research focuses on polyimide synthesis, ethyl 3,5-diaminobenzoate's reactivity makes it suitable for creating various polyamides with desirable properties. For instance, incorporating chromophores like dimethylaminocinnamate through modifications of ethyl 3,5-diaminobenzoate allows for the development of polyamides with potential applications in optics and photonics. [, , , ]
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